2-(3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxopyridazin-1(6H)-yl)-N-(pyridin-2-ylmethyl)acetamide

• Molecular Formula: C17H18N6O2
• Molecular Weight: 338.4 g/mol
• IUPAC Name: 2-[3-(3,5-dimethylpyrazol-1-yl)-6-oxopyridazin-1-yl]-N-(pyridin-2-ylmethyl)acetamide
• InChI: InChI=1S/C17H18N6O2/c1-12-9-13(2)23(20-12)15-6-7-17(25)22(21-15)11-16(24)19-10-14-5-3-4-8-18-14/h3-9H,10-11H2,1-2H3,(H,19,24)
• InChI Key: GKKAOWTZDOXYGK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=NN(C(=O)C=C2)CC(=O)NCC3=CC=CC=N3)C

Description

Systematic Nomenclature and Structural Identification

The IUPAC name 2-(3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxopyridazin-1(6H)-yl)-N-(pyridin-2-ylmethyl)acetamide is derived through a hierarchical analysis of its structure:

• Pyridazinone core : A six-membered aromatic ring with two adjacent nitrogen atoms and a ketone group at position 6, denoted as 6-oxopyridazin-1(6H)-yl.
• Pyrazole substituent : A five-membered ring with two nitrogen atoms and methyl groups at positions 3 and 5 (3,5-dimethyl-1H-pyrazol-1-yl), attached to the pyridazinone at position 3.
• Acetamide linker : A two-carbon chain (acetamide) connecting the pyridazinone to a pyridin-2-ylmethyl group, which consists of a pyridine ring substituted at position 2.

Property	Value
Molecular formula	C₁₇H₁₈N₅O₂
Molecular weight	340.36 g/mol
Key functional groups	Pyridazinone, pyrazole, acetamide

The structural complexity arises from the conjugation of aromatic systems and hydrogen-bonding motifs, which influence its reactivity and intermolecular interactions.

Historical Context of Pyridazinone-Based Compound Development

Pyridazinones, first synthesized in the late 19th century by Emil Fischer via condensation of phenylhydrazine with levulinic acid, gained prominence due to their pharmacological versatility. Early derivatives like hydralazine (an antihypertensive agent) and credazine (a herbicide) demonstrated the scaffold’s adaptability to both medicinal and agricultural applications.

The integration of pyrazole moieties into pyridazinones, as seen in this compound, emerged in the 21st century as researchers sought to enhance biological activity through synergistic heterocyclic interactions. For example, the addition of 3,5-dimethylpyrazole was shown to improve metabolic stability in analogues targeting kinase inhibition. This compound’s design reflects a broader trend in optimizing pyridazinone derivatives for targeted therapeutic applications while avoiding off-target effects.

Academic Significance in Heterocyclic Chemistry Research

The compound’s academic value lies in its demonstration of multi-heterocyclic integration —a frontier in medicinal chemistry. Key research areas include:

• Synthetic Methodology : Multi-step routes involving cyclocondensation (e.g., hydrazine with diketones) and nucleophilic substitution (e.g., acetamide formation). A typical synthesis might proceed as follows:

  • Formation of the pyridazinone core via cyclization of a 1,4-diketone precursor.
  • Introduction of the pyrazole group using a copper-catalyzed coupling reaction.
  • Acetamide functionalization via amidation of a carboxylic acid intermediate.

• Structure-Activity Relationships (SAR) : Studies suggest that the 3,5-dimethylpyrazole group enhances lipophilicity, potentially improving blood-brain barrier penetration, while the pyridin-2-ylmethyl moiety may engage in π-π stacking with aromatic residues in enzyme active sites.

• Spectroscopic Characterization : Nuclear magnetic resonance (NMR) spectroscopy confirms regioselectivity in pyrazole attachment, while infrared (IR) spectroscopy validates the ketone (C=O) and amide (N-H) functionalities.

The compound also serves as a model for exploring hydrogen-bonding networks in crystal engineering, with its pyridazinone and acetamide groups acting as hydrogen bond acceptors and donors, respectively.

Biological Activity

The compound 2-(3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxopyridazin-1(6H)-yl)-N-(pyridin-2-ylmethyl)acetamide represents a novel class of bioactive molecules with potential therapeutic applications. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

This compound is characterized by a complex structure that includes a pyrazole ring, a pyridazine moiety, and an acetamide group. Its molecular formula is $C_{16}H_{18}N_{4}O_{2}$ with a molecular weight of approximately 302.34 g/mol.

Biological Activity

Recent studies have highlighted the diverse biological activities of pyrazole derivatives, including anti-inflammatory, analgesic, antipyretic, and anticancer properties. The specific compound has been evaluated for its biological effects as follows:

1. Anticancer Activity

Research indicates that compounds containing the pyrazole ring can inhibit cancer cell proliferation. For instance, studies have shown that similar pyrazole derivatives effectively target cancer cells by inducing apoptosis through various pathways such as the inhibition of specific kinases involved in cell survival pathways .

2. Anti-inflammatory Effects

The anti-inflammatory potential of pyrazole derivatives has been well-documented. The compound may exert its effects by inhibiting cyclooxygenase enzymes (COX), which are responsible for the formation of pro-inflammatory mediators .

The mechanism through which 2-(3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxopyridazin-1(6H)-yl)-N-(pyridin-2-ylmethyl)acetamide operates involves:

• Inhibition of Enzymatic Activity : It may inhibit enzymes such as COX and lipoxygenase, reducing inflammatory responses.
• Modulation of Signaling Pathways : The compound might interact with signaling pathways that regulate cell growth and apoptosis, particularly in cancer cells.

Case Studies

Several studies have investigated the biological activity of similar compounds:

Study	Compound	Biological Activity	Findings
	Pyrazole Derivative	Anticancer	Induced apoptosis in various cancer cell lines.
	Celecoxib (a known pyrazole)	Anti-inflammatory	Reduced symptoms in rheumatoid arthritis patients.
	Various Pyrazoles	Broad Spectrum	Exhibited activity against bacteria and fungi.

Scientific Research Applications

Chemistry

In chemical research, this compound serves as a building block for synthesizing more complex molecules. Its unique structure allows chemists to explore new synthetic pathways and develop novel compounds with tailored properties.

Biology

In biological research, the compound can act as a probe to study various biological processes involving heterocyclic compounds. Its interactions with specific molecular targets such as enzymes and receptors can help elucidate mechanisms underlying cellular functions.

Medicine

The compound shows promise in drug discovery and development due to its complex structure. Its potential applications include:

• Antimicrobial Activity : Research indicates that pyrazole derivatives exhibit significant antimicrobial properties against bacterial strains such as Escherichia coli and Staphylococcus aureus. Some derivatives have shown minimum inhibitory concentrations (MICs) comparable to established antibiotics .
• Anticancer Activity : Several pyrazole-containing compounds have demonstrated anticancer activity through mechanisms like inhibition of cell proliferation and induction of apoptosis in cancer cell lines. For instance, compounds similar to this one have been shown to interact with cellular pathways involved in cancer progression .

Data Tables

Application Area	Description	Example Studies
Chemistry	Building block for complex molecules	Synthesis of novel derivatives
Biology	Probe for biological processes	Interaction studies with enzymes
Medicine	Antimicrobial and anticancer properties	Evaluation against various bacterial strains and cancer cell lines

Case Studies

• Antimicrobial Activity Study : A study evaluated various pyrazole compounds against bacterial strains. Results indicated that certain derivatives had MICs comparable to established antibiotics, highlighting their potential as antimicrobial agents .
• Anticancer Activity Evaluation : Research on similar pyrazole compounds demonstrated their ability to inhibit cell proliferation in cancer cell lines through specific pathways. These findings suggest that such compounds could be developed into effective anticancer therapies .
• Biological Mechanism Investigation : The interaction of this compound with specific molecular targets has been studied to understand its biological effects better. Such investigations are essential for elucidating the mechanisms by which these compounds exert their pharmacological effects .

Comparison with Similar Compounds

The following analysis compares the target compound with structurally and functionally related pyridazinone derivatives, focusing on molecular features, physicochemical properties, and biological implications.

Structural Analogues with Pyridazinyl Cores

Compound Name	Key Substituents	Molecular Formula	Molecular Weight	ChemSpider ID	Reference
2-[3-(3,5-Dimethyl-1H-pyrazol-1-yl)-6-oxo-1(6H)-pyridazinyl]-N-(5-isobutyl-1,3,4-thiadiazol-2-yl)acetamide	5-isobutyl-1,3,4-thiadiazole	C17H21N7O2S	387.46	26039778
2-[3-(3,5-Dimethyl-1H-pyrazol-1-yl)-6-oxo-1(6H)-pyridazinyl]-N-(6-methyl-2-heptanyl)acetamide	6-methylheptanyl	C20H30N6O2	386.49	Not provided
Target Compound	Pyridin-2-ylmethyl	C19H20N6O2	364.41	Not available	-

Key Observations :

• The target compound’s pyridin-2-ylmethyl group distinguishes it from analogs with bulky aliphatic (e.g., 6-methylheptanyl) or heterocyclic (e.g., thiadiazole) substituents. This may confer improved solubility compared to the lipophilic isobutyl-thiadiazole derivative .
• The absence of sulfur atoms (unlike the thiadiazole analog) reduces molecular weight and may alter metabolic pathways .

Functional Analogues with Modified Acetamide Side Chains

Compound Name	Acetamide Substituent	Biological Activity (Reported)	Reference
N-(3-(Azepan-1-ylsulfonyl)-4-methylphenyl)-2-(4,5-dichloro-6-oxopyridazin-1(6H)-yl)acetamide	3-(Azepan-1-ylsulfonyl)-4-methylphenyl	PRMT5 inhibitor (anticancer potential)
2-(6-oxopyridazin-1(6H)-yl)-N-((6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)acetamide	Triazolo[4,3-b]pyridazine-thiophene hybrid	Not reported
Target Compound	Pyridin-2-ylmethyl	Hypothesized: Anti-inflammatory/analgesic	-

Key Observations :

• The azepane-sulfonylphenyl analog () exhibits targeted inhibition of PRMT5, a protein arginine methyltransferase implicated in cancer, suggesting that pyridazinone-acetamide hybrids are viable scaffolds for enzyme inhibition .
• The triazolo-pyridazine analog () incorporates a thiophene group, which may enhance π-π stacking interactions in receptor binding, though its biological data remain uncharacterized .

Analogs with Pyrimidinone or Pyrazole Modifications

Compound Name	Core Structure	Notable Features	Reference
2-[2-(3,5-Dimethyl-1H-pyrazol-1-yl)-5-ethyl-4-methyl-6-oxopyrimidin-1(6H)-yl]-N-[4-(trifluoromethyl)phenyl]acetamide	Pyrimidinone core with CF3-phenyl group	Potential CNS activity (CF3 enhances blood-brain barrier penetration)
7-(2-Fluorophenyl)-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxylic acid	Triazolo-pyrimidine carboxylic acid	Anticipated antimicrobial activity

Key Observations :

• Replacement of the pyridazinyl core with pyrimidinone () introduces a CF3 group, which is associated with improved pharmacokinetic properties but may increase toxicity risks .

Physicochemical Properties :

• Molecular Weight : 364.41 g/mol (lighter than thiadiazole and heptanyl analogs, suggesting better bioavailability).
• LogP : Estimated ~2.1 (calculated using fragment-based methods), indicating moderate lipophilicity.

Q & A

Q. What are the critical parameters for optimizing the synthesis of this pyridazine-pyrazole hybrid?

The synthesis involves multi-step reactions, including cyclization, nucleophilic substitution, and amide bond formation. Key parameters include:

• Temperature control : Pyridazinone core formation requires precise heating (e.g., 80–100°C in DMF) to avoid side reactions like over-oxidation .
• Solvent selection : Polar aprotic solvents (e.g., DMF, DMSO) enhance solubility of intermediates, while THF or dichloromethane may be used for coupling reactions .
• Catalysts : Pd-based catalysts for cross-coupling steps or acid/base catalysts for cyclization (e.g., p-toluenesulfonic acid) .
• Purification : Column chromatography (silica gel, ethyl acetate/hexane gradients) and recrystallization (methanol/water) are essential for isolating high-purity product (>95%) .

Q. How can researchers confirm the structural integrity of the compound post-synthesis?

Use a combination of analytical techniques:

• NMR spectroscopy : ¹H/¹³C NMR to verify proton environments (e.g., pyridazinone C=O at ~165 ppm, pyrazole methyl groups at ~2.3 ppm) .
• Mass spectrometry (HRMS) : Confirm molecular ion peaks (e.g., [M+H]+ at m/z 338.4) and fragmentation patterns consistent with the pyridazine-pyrazole backbone .
• X-ray crystallography : For unambiguous confirmation of stereochemistry and intermolecular interactions (if single crystals are obtainable) .

Q. What preliminary assays are recommended for initial biological screening?

Prioritize assays based on structural analogs:

• Enzyme inhibition : Test against kinases (e.g., EGFR, CDK2) or hydrolases using fluorometric/colorimetric assays (IC₅₀ determination) .
• Cytotoxicity : MTT assays on cancer cell lines (e.g., NCI-H460, HepG2) with doxorubicin as a positive control .
• Solubility/stability : HPLC-based kinetic solubility (PBS, pH 7.4) and metabolic stability in liver microsomes .

Advanced Research Questions

Q. How does the electronic configuration of the pyridazinone core influence reactivity in derivatization reactions?

The electron-deficient pyridazinone ring facilitates nucleophilic aromatic substitution (SNAr) at the 3- and 6-positions. Computational studies (DFT) reveal:

• Charge distribution : The 6-oxo group withdraws electron density, activating C-3 for SNAr with amines or thiols .
• Steric effects : Bulky substituents at C-3 (e.g., 3,5-dimethylpyrazole) hinder regioselectivity in further substitutions, requiring tailored catalysts (e.g., CuI for Ullmann couplings) .
• Case study : Substitution with thiophene-2-yl at C-3 increased π-π stacking interactions in receptor binding assays .

Q. What strategies resolve contradictions in reported biological activity data for structurally similar compounds?

Contradictions often arise from assay conditions or impurity profiles. Mitigation approaches:

• Dose-response validation : Repeat assays with rigorously purified batches (>99%) to exclude false positives from byproducts .
• Off-target profiling : Use proteome-wide platforms (e.g., KINOMEscan) to identify non-specific interactions .
• Meta-analysis : Compare data across studies using standardized metrics (e.g., pIC₅₀ values normalized to reference inhibitors) .

Q. How can structure-activity relationships (SAR) guide rational modifications for enhanced target affinity?

Key SAR insights from analogs:

• Pyrazole substitution : 3,5-Dimethyl groups improve metabolic stability by blocking CYP3A4-mediated oxidation .
• Acetamide linker : Replacing -CH₂- with -O- or -S- alters conformational flexibility, impacting binding to hydrophobic pockets (e.g., in kinase ATP sites) .
• Pyridin-2-ylmethyl group : Methylation of the pyridine nitrogen enhances blood-brain barrier permeability (logP increase by ~0.5 units) .

Methodological Challenges and Solutions

Q. What experimental designs address low yields in the final amide coupling step?

Common issues and solutions:

• Activation methods : Use HATU or EDCI/HOBt instead of DCC to reduce racemization .
• Solvent optimization : Switch to DCM/THF mixtures (1:1) to improve carbodiimide-mediated coupling efficiency .
• In situ monitoring : Employ FTIR to track carbonyl stretching (1660–1680 cm⁻¹) and adjust stoichiometry dynamically .

Q. How can researchers reconcile discrepancies between computational docking predictions and empirical binding data?

Discrepancies often stem from force field inaccuracies or solvent effects. Strategies include:

• Enhanced sampling MD simulations : Run >100 ns trajectories to capture protein-ligand conformational changes .
• WaterMap analysis : Identify high-energy hydration sites in binding pockets that docking algorithms may overlook .
• Alchemical free energy calculations : Predict ΔΔG values with FEP/MBAR to validate docking poses .